2,4-Difluoro-5-(trifluoromethyl)benzonitrile

• IUPAC Name: 2,4-difluoro-5-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H2F5N/c9-6-2-7(10)5(8(11,12)13)1-4(6)3-14/h1-2H
• InChI Key: SUNCYHLMIDQZRY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1C(F)(F)F)F)F)C#N
• Molecular Formula: C8H2F5N
• Molecular Weight: 207.10 g/mol
• CAS RN: 261945-18-0

Description

2,4-Difluoro-5-(trifluoromethyl)benzonitrile (DFTBN) is an important compound in the field of organic chemistry. It is widely used as a reagent in a variety of laboratory experiments and processes. The compound has a wide range of applications, from synthesizing complex molecules to studying the mechanism of action of drugs.

Scientific Research Applications

Application in Lithium Ion Battery Technology

4-(Trifluoromethyl)-benzonitrile (4-TB), a closely related compound to 2,4-Difluoro-5-(trifluoromethyl)benzonitrile, has been used as a novel electrolyte additive in high voltage lithium-ion batteries. The addition of 0.5 wt.% 4-TB significantly improves the cyclic stability of the LiNi 0.5 Mn 1.5 O 4 cathode, resulting in better capacity retention after numerous cycles. This improvement is attributed to 4-TB's lower oxidative stability, which helps form a low-impedance protective film on the cathode, thereby enhancing battery performance (Huang et al., 2014).

In Organic Synthesis and Flow Chemistry

A study on the iodination of 4-fluoro-2-(trifluoromethyl)benzonitrile under continuous flow conditions demonstrated its utility in organic synthesis. The process yielded 4-fluoro-3-iodo-2-(trifluoromethyl)benzonitrile with varying efficiencies, based on the base used. In situ NMR and IR spectroscopy provided insights into the mechanism and efficiency of the reaction (Dunn et al., 2018).

As Intermediate in Pharmaceutical Synthesis

4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate structurally similar to this compound, was synthesized from m-fluoro-(trifluoromethyl)benzene. This process, involving bromination, Grignard reaction, cyanidation, and amination, yielded 49.2% overall and was confirmed using MS, IR, and 1H NMR. This development offers an environmentally friendly method for producing such intermediates (Zhang Tong-bin, 2012).

In Development of Selective Androgen Receptor Modulators

Research in the field of selective androgen receptor modulators (SARMs) identified a derivative containing 4-(5-oxopyrrolidine-1-yl)benzonitrile. This compound showed promising SARM profiles in various assays, indicating potential applications in this area of pharmaceutical research (Aikawa et al., 2017).

In Photovoltaic Applications

4-Amino-2-(trifluoromethyl)benzonitrile (ATMB), a compound similar to this compound, was used as an additive in polymer solar cells. The addition of ATMB led to a significant increase in power conversion efficiency due to improvements in the short circuit current and fill factor. This study highlights the potential of such compounds in enhancing the performance of photovoltaic devices (Jeong et al., 2011).

Mechanism of Action

Target of Action

Molecules with a -cf3 group, like this compound, have been shown to exhibit improved drug potency toward reverse transcriptase enzyme inhibition .

Mode of Action

The presence of the -cf3 group can lower the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein . This interaction could potentially enhance the compound’s interaction with its targets.

Biochemical Pathways

The compound is known to participate in nickel-catalyzed arylcyanation reactions . .

Result of Action

The compound’s potential to enhance drug potency suggests it may have significant effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, the compound is insoluble in water but has some solubility in methanol . This solubility profile can influence how the compound is distributed in the body and its subsequent interactions with target molecules. Additionally, the compound should be stored away from oxidizing agents in a cool, dry, and well-ventilated condition to maintain its stability .